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Compound of Interest

Compound Name: Dextrose-4,5-13C2
CAS No.: 478529-31-6
Cat. No.: B1443655
Get Quote
. J

Introduction & Mechanistic Rationale

In metabolic flux analysis (MFA), the choice of tracer dictates the resolution of the biological
guestion. While [U-13C6]-glucose is the standard for total carbon contribution, it fails to
mechanistically distinguish how carbon enters the TCA cycle.

Dextrose-4,5-13C2 is the superior tool for resolving the Pyruvate Branch Point due to its
specific atom mapping properties:

¢ Glycolytic Cleavage: Through glycolysis, Glucose-4,5-13C2 is converted into Pyruvate-1,2-
13C2.

o Glucose C4

Pyruvate C1 (Carboxyl)

o Glucose C5

Pyruvate C2 (Carbonyl)
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e The "Carboxy! Split":

o PDH Pathway (Oxidative): The Pyruvate Dehydrogenase complex decarboxylates
pyruvate, removing C1 as CO

. Consequently, the resulting Acetyl-CoA retains only one labeled carbon (C2).

= Result:M+1 Acetyl-CoA
M+1 Citrate.

o PC Pathway (Anaplerotic): Pyruvate Carboxylase carboxylates pyruvate to Oxaloacetate
(OAA), retaining both labeled carbons.

= Result:M+2 Oxaloacetate

M+2 Citrate (assuming condensation with unlabeled Acetyl-CoA) or M+3 Citrate (if
Acetyl-CoA is also labeled).

This mass shift (M+1 vs. M+2) allows for a direct, mass-spectrometry-based quantification of
anaplerosis without complex modeling required by other tracers.

Pathway Visualization: The Fate of Carbons 4 & 5
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Figure 1: Atom mapping of Dextrose-4,5-13C2.[1] Note how the PDH pathway results in mass
M+1 downstream, while the PC pathway retains mass M+2.

Experimental Protocol
Phase I: Reagent Preparation

Critical Standard: To ensure valid isotopic enrichment, all exogenous sources of unlabeled
glucose must be eliminated.

+ Base Medium: Use Glucose-Free DMEM or RPMI (commercially available or custom
formulation).

¢ Serum: Use Dialyzed FBS (dFBS). Standard FBS contains ~1-2 g/L unlabeled glucose,
which will dilute the tracer and skew results.
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o Recommendation: Purchase dFBS with a cutoff of 10 kDa to remove small metabolites

while retaining growth factors.

e Tracer Reconstitution:

o Dissolve Dextrose-4,5-13C2 (e.g., Cambridge Isotope Labs, Sigma) in sterile, glucose-

free media or PBS to create a 1 M stock.

o Filter sterilize (0.22 pm).[2]

o Target Concentration: Supplement the glucose-free medium to achieve physiological (5

mM) or supraphysiological (10-25 mM) levels, matching the control condition.

Phase lI: Cell Culture & Labeling Workflow

Step Action Technical Rationale
Ensure 60-70% confluency at
] Seed cells in standard plates the start of labeling to prevent
1. Seeding

(6-well or 10cm dishes).

contact inhibition affecting

metabolism.

2. Adaptation

Incubate overnight in standard

(unlabeled) media.

Allows cells to attach and
recover from trypsinization

stress.

Aspirate media.[2] Wash 2x

Removes residual unlabeled

3. Wash ] glucose from the interstitial

with warm PBS.
space.
4 pul Add pre-warmed [4,5-13C2] Time t=0. The clock starts
. Pulse
Glucose Medium. immediately upon addition.
) Steady state reveals the final
Isotopic Steady State: 24—-48 o ]
] o pathway contribution ratios.
5. Duration hours.Kinetic Flux: 0, 15, 30,

60, 120 mins.

Kinetic flux measures reaction

rates.

Phase Ill: Metabolite Extraction (Quenching)
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Metabolism is fast (turnover < 1 sec). Proper quenching is vital to freeze the metabolic state.
e Rapid Quench:

o Place culture plate on Dry Ice/Methanol slurry or ice bath immediately.

o Aspirate media completely (save supernatant if analyzing lactate secretion).

o Wash: Quickly wash 1x with ice-cold Ammonium Acetate (150 mM) or saline. Avoid PBS if
using LC-MS, as phosphates suppress ionization.

o Extraction:
o Add 80% Methanol / 20% Water (pre-chilled to -80°C) directly to the monolayer.
o Volume: 1 mL per 10cm dish or 500 pL per 6-well.
o Incubate at -80°C for 15 minutes.
e Harvest:
o Scrape cells into the methanol solution.
o Transfer to valid microcentrifuge tubes.
o Centrifuge at 14,000 x g for 10 min at 4°C to pellet protein/debris.
o Transfer supernatant to new glass vials.
o Dry: Evaporate solvent using a SpeedVac or Nitrogen stream (no heat).
o Store: Pellets at -80°C until analysis.

Analytical Configuration (LC-MS)[3]

For Dextrose-4,5-13C2, High-Resolution Mass Spectrometry (HRMS) (e.g., Q-Exactive,
Orbitrap) is recommended to resolve isotopologues clearly.
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o Chromatography: HILIC (Hydrophilic Interaction Liquid Chromatography) is ideal for polar
metabolites (Pyruvate, Citrate, Amino Acids).

o Column: ZIC-pHILIC or Amide columns.
o Mobile Phase: A: 20 mM Ammonium Carbonate (pH 9.0); B: Acetonitrile.

o Target Metabolites & Mass Shifts:
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Key Key
. Parent
Metabolite Isotopologue Isotopologue Notes
Formula
(PDH) (PC)
C
Precursor pool.
Pyruvate H M+2 M+2 Should be highly
') enriched.
c Surrogate for
cytosolic
Lactate H M+2 M+2 y
pyruvate
O labeling.
The
C L
discriminator.
) H M+1 indicates
Citrate M+1 M+2
Acetyl-CoA entry.
O M+2 indicates
OAA entry.
Downstream of
C Citrate/Alpha-
H KG. Easier to
Glutamate M+1 M+2
detect than
NO Citrate in some
modes.
C
H TCA cycle
Malate M+1 M+2 ) )
intermediate.
O

Data Processing Formula

To calculate the Pyruvate Carboxylase (PC) / Pyruvate Dehydrogenase (PDH) Ratio:
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Note: This is a simplified approximation. For rigorous flux calculation, use software like INCA or

13C-Flux2 to model the positional isotopomers, accounting for multiple turns of the TCA cycle

(which will scramble the label).

Troubleshooting & Validation

Issue Probable Cause Solution

o ] Ensure dFBS is used. Check if
Contamination with unlabeled

Low Enrichment (<50%) "PBS" wash contained
glucose.
glucose.

Cell line may be purely
No M+1 Citrate detected Low mitochondrial respiration. glycolytic (Warburg effect).
Check Lactate M+2 levels.

) Reduce labeling time to
_ _ Multiple TCA turns or labeled L
High M+3 Citrate "Kinetic" phase (e.g., 4 hours)
Acetyl-CoA + labeled OAA. ] ] ]
to see first-pass incorporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1443655?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/16359766/
https://pubmed.ncbi.nlm.nih.gov/16359766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8195444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8195444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8195444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3586220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3586220/
https://www.benchchem.com/product/b1443655/docs#application-note-precision-dissection-of-mitochondrial-entry-with-dextrose-4-5-13c2
https://www.benchchem.com/product/b1443655/docs#application-note-precision-dissection-of-mitochondrial-entry-with-dextrose-4-5-13c2
https://www.benchchem.com/product/b1443655/docs#application-note-precision-dissection-of-mitochondrial-entry-with-dextrose-4-5-13c2
https://www.benchchem.com/product/b1443655/docs#application-note-precision-dissection-of-mitochondrial-entry-with-dextrose-4-5-13c2
https://www.benchchem.com/product/b1443655?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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